Cas no 933734-59-9 (3-(aminomethyl)-1λ?-thiane-1,1-dione)

• Product Name: 3-(aminomethyl)-1λ?-thiane-1,1-dione
• CAS No: 933734-59-9
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• MDL: MFCD19597062
• CID: 3032197
• PubChem ID: 60796760
• Update Time: 2024-10-26

3-(aminomethyl)-1λ?-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(aMinoMethyl)-1$l {6}-thiane-1,1-dione
• 3-(Aminomethyl)-1lambda6-thiane-1,1-dione
• (1,1-dioxothian-3-yl)methanamine
• 3-(Aminomethyl)-1??-thiane-1,1-dione
• 3-(aminomethyl)-1λ?-thiane-1,1-dione
• SY322769
• BS-43097
• EN300-77777
• SCHEMBL18226053
• 3-(Aminomethyl)tetrahydro-2H-thiopyran 1,1-dioxide
• AKOS010013108
• CS-0352164
• 933734-59-9
• 3-(AMINOMETHYL)-1-THIANE-1,1-DIONE
• D79209
• MFCD19597062

• MDL： MFCD19597062
• Inchi： 1S/C6H13NO2S/c7-4-6-2-1-3-10(8,9)5-6/h6H,1-5,7H2
• InChI Key： RORZQTKEELOESX-UHFFFAOYSA-N
• SMILES： S1(CCCC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 163.06669983 g/mol
• Monoisotopic Mass: 163.06669983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 68.5
• Molecular Weight: 163.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes